molecular formula C22H19FN4O3S2 B2389659 1-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(2-fluorophenyl)-3-methyl-6-(thiophen-2-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxamide CAS No. 1105245-71-3

1-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(2-fluorophenyl)-3-methyl-6-(thiophen-2-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxamide

Cat. No. B2389659
M. Wt: 470.54
InChI Key: GPUZDHUMMUECAQ-UHFFFAOYSA-N
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Description

1-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(2-fluorophenyl)-3-methyl-6-(thiophen-2-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxamide is a useful research compound. Its molecular formula is C22H19FN4O3S2 and its molecular weight is 470.54. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

  • Pyrazolopyrimidine derivatives, similar in structure to the compound , have been synthesized and evaluated for their anticancer and anti-5-lipoxygenase activities. The structure-activity relationship (SAR) was explored to understand their potential as therapeutic agents (Rahmouni et al., 2016).

Heterocyclic Synthesis

  • The compound's framework is used in the synthesis of various heterocyclic compounds. For example, benzo[b]thiophen-2-yl-hydrazonoesters were synthesized, leading to the formation of derivatives like pyrazole, isoxazole, and pyrimidine, which are crucial in medicinal chemistry (Mohareb et al., 2004).

Antitubercular and Antibacterial Activities

  • N-{2-fluoro-6-[(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl]phenyl} carboxamide derivatives, which are structurally related, have been synthesized and shown to have potent antitubercular and antibacterial activities. They have been compared with reference drugs for their efficacy (Bodige et al., 2020).

Crystallographic Studies

  • Crystallographic studies of similar pyrazolopyridine compounds have been conducted to understand their structural characteristics, which is essential for the development of new pharmaceuticals (Quiroga et al., 1999).

Design and Synthesis of GyrB Inhibitors

  • Thiazole-aminopiperidine hybrid analogues have been designed and synthesized as Mycobacterium tuberculosis GyrB inhibitors. These compounds, including carboxamide derivatives, have shown significant activity in inhibiting the growth of tuberculosis bacteria (Jeankumar et al., 2013).

properties

IUPAC Name

1-(1,1-dioxothiolan-3-yl)-N-(2-fluorophenyl)-3-methyl-6-thiophen-2-ylpyrazolo[3,4-b]pyridine-4-carboxamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H19FN4O3S2/c1-13-20-15(22(28)25-17-6-3-2-5-16(17)23)11-18(19-7-4-9-31-19)24-21(20)27(26-13)14-8-10-32(29,30)12-14/h2-7,9,11,14H,8,10,12H2,1H3,(H,25,28)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GPUZDHUMMUECAQ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NN(C2=C1C(=CC(=N2)C3=CC=CS3)C(=O)NC4=CC=CC=C4F)C5CCS(=O)(=O)C5
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H19FN4O3S2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

470.5 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(2-fluorophenyl)-3-methyl-6-(thiophen-2-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxamide

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